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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-
((Dimethylamino)methyl)pyridin-3-ol, CAS number 2168-13-0. It is a pyridine derivative with
known applications as a key intermediate in the synthesis of various chemical entities. This
document consolidates its chemical and physical properties, provides a detailed experimental
protocol for its synthesis, and outlines its known biological significance, primarily as a precursor
to more complex molecules. The information is presented to support research and
development activities in medicinal chemistry and related fields.

Chemical and Physical Properties

2-((Dimethylamino)methyl)pyridin-3-ol is a solid at room temperature.[1][2] Its properties are
summarized in the tables below, compiled from various sources.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 2168-13-0 (11131141

Molecular Formula CsH12N20 [1][3]14]

Molecular Weight 152.19 g/mol [31[4]
White or beige crystalline

Appearance [5]
powder

Melting Point 55-60 °C [6]

56-59 °C (lit.) [5]

Boiling Point 98 °C (4 mmHg) [51[6]
Room Temperature, Sealed in

Storage Temperature » [1107]
Dry Conditions

Table 2: Chemical Identifiers

Identifier Type Identifier Source(s)
2-

IUPAC Name [(dimethylamino)methyl]pyridin  [1][3]
-3-ol
1S/C8H12N20/c1-10(2)6-7-

InChl 8(11)4-3-5-9-7/h3- [1][3]
5,11H,6H2,1-2H3
NUMYETXZBQVFDX-

InChlKey [11[3]
UHFFFAOYSA-N

SMILES CN(C)CC1=NC=CC=C10 [6]

Table 3: Spectral Data References
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Spectral Data Type Availability Source(s)
FTIR Spectra Available (Crystalline Phase, 3]
Melt)
ATR-IR Spectra Available [3]
Vapor Phase IR Spectra Available [3]
Mass Spectrum (EI) Data Available [8]
NMR, HPLC, LC-MS Data Available from Supplier [9]
Synthesis

The primary method for the synthesis of 2-((Dimethylamino)methyl)pyridin-3-ol is the
Mannich reaction.[10] This reaction involves the aminoalkylation of an acidic proton located on
an organic compound. In this case, 3-pyridol is reacted with formaldehyde and dimethylamine.

Experimental Protocol: Mannich Reaction Synthesis

Materials:

3-hydroxypyridine (2.10 mol)

50% aqueous dimethylamine (228 g)

36% aqueous formaldehyde (210 g)

Water (500 mL)
Procedure:

e To a solution of 3-hydroxypyridine (200 g, 2.10 mol) in water (500 mL), sequentially add 50%
aqueous dimethylamine (228 g) and 36% aqueous formaldehyde (210 g).[11]

e Stir the reaction mixture at room temperature.[11]

» Heat the mixture to 50 °C and maintain this temperature for 4 hours.[11]
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e Upon completion of the reaction, remove the solvent by distillation under reduced pressure.
[11]

o Collect the precipitated crystals by filtration to yield 2-((dimethylamino)methyl)-3-
hydroxypyridine.[11]

Expected Yield: 65% (207 g)[11]

Biological Significance and Applications

While 2-((Dimethylamino)methyl)pyridin-3-ol is noted for its potential as a building block in
the synthesis of pharmaceuticals, its most documented role is as a direct precursor to the
carbamate nerve agent EA-4056.[10][12]

The compound itself is classified as a skin and eye irritant and may cause respiratory irritation.
[1] Due to its role as a precursor to a highly toxic substance, handling should be performed with
appropriate safety precautions.

The pyridine-2-methylamine scaffold, to which this compound belongs, has been investigated
for other biological activities. For instance, derivatives of this scaffold have been identified as
inhibitors of the Mycobacterial membrane protein Large 3 (MmpL3), a promising target for new
antitubercular agents.[11] However, specific biological activity data for 2-
((Dimethylamino)methyl)pyridin-3-ol in this or other contexts is not readily available in the
public domain.

Visualizations
Synthesis and Conversion Workflow

The following diagram illustrates the synthesis of 2-((Dimethylamino)methyl)pyridin-3-ol via
the Mannich reaction and its subsequent use as a precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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